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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1348589

An In-Depth Technical Guide to 1-(Anilinocarbonyl)proline

This technical guide provides a comprehensive overview of 1-(Anilinocarbonyl)proline, a
proline derivative of interest to researchers, scientists, and professionals in drug development.
The document details its chemical properties, experimental protocols for its synthesis and
analysis, and its biological context, adhering to stringent standards for data presentation and
visualization.

Core Chemical Properties

1-(Anilinocarbonyl)proline, also known by its synonym 1-[(phenylamino)carbonyl]-proline, is a
derivative of the amino acid proline.[1] Its unique structure, featuring a phenylurea moiety,
imparts specific chemical properties that make it a versatile building block in organic synthesis
and a catalyst.[1] The presence of this group adds hydrogen bonding capabilities and steric
bulk, which can be leveraged to influence the stereoselectivity of chemical reactions.[1]

Quantitative Data Summary

The key quantitative physicochemical properties of 1-(Anilinocarbonyl)proline are
summarized in the table below. It is important to note that different chemical suppliers report
conflicting CAS Registry Numbers.
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Property Value Source(s)
Molecular Weight 234.25 g/mol [1]
Molecular Formula C12H14N20s3 [2][3]

CAS Registry Number

827612-77-1/73096-22-7

[11(31[4]

Topological Polar Surface Area  69.6 A2 [2]
Rotatable Bonds 2 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 3 [2]

Experimental Protocols

This section details the common experimental methodologies for the synthesis and structural

characterization of 1-(Anilinocarbonyl)proline.

Synthesis Protocol

The most direct synthesis of 1-(Anilinocarbonyl)proline involves the nucleophilic addition of

the secondary amine in the proline ring to the electrophilic carbon of phenyl isocyanate.[1]

Obijective: To synthesize 1-(Anilinocarbonyl)proline.

Materials:

e L-Proline

e Phenyl Isocyanate

» Aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

o Standard laboratory glassware for organic synthesis

o Magnetic stirrer and stir bar

 Purification apparatus (e.g., column chromatography or recrystallization setup)
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Methodology:

Dissolution: Dissolve L-proline in a suitable aprotic solvent (DCM or THF are preferred to
prevent side reactions with the isocyanate) in a reaction flask.[1]

Reaction: While stirring the proline solution, slowly add an equimolar amount of phenyl
isocyanate. The reaction is a nucleophilic addition.[1]

Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin
Layer Chromatography (TLC), until completion.

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove any
unreacted starting materials and byproducts. The crude product is then purified, typically by
recrystallization or silica gel column chromatography, to yield pure 1-
(Anilinocarbonyl)proline.

Verification: The structure and purity of the final compound are confirmed using analytical
techniques as described below.

Analytical Characterization Protocols

A. Mass Spectrometry (MS) for Molecular Weight Confirmation

Objective: To confirm the molecular weight and elemental composition of the synthesized
compound.

Methodology:

o Sample Preparation: Prepare a dilute solution of the purified compound in a suitable volatile
solvent.

« lonization: Introduce the sample into the mass spectrometer. The molecule is ionized,
typically using techniques like Electrospray lonization (ESI).

» Detection: The mass-to-charge ratio (m/z) of the resulting molecular ion is measured.[1] For
1-(Anilinocarbonyl)proline, the expected molecular ion [M+H]* would be approximately
235.26 m/z.
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» Analysis: A precise measurement of the molecular weight confirms the identity of the
compound.[1] High-resolution mass spectrometry (HRMS) can be employed to verify the
elemental composition (C12H14N203) with high accuracy.[1] Tandem MS (MS/MS) can be
used to analyze fragmentation patterns for further structural elucidation.[1]

B. Nuclear Magnetic Resonance (*H NMR) Spectroscopy for Structural Verification

Objective: To verify the chemical structure and assess the purity of 1-
(Anilinocarbonyl)proline.

Methodology:

o Sample Preparation: Dissolve a small amount (typically 5-10 mg) of the purified compound in
a suitable deuterated solvent (e.g., DMSO-des or CDCl3).

» Data Acquisition: Place the sample in an NMR spectrometer and acquire the proton (*H)
NMR spectrum.

e Analysis: The resulting spectrum provides a unique fingerprint of the molecule.[1] Analyze
the chemical shifts, integration (proton count), and coupling patterns of the signals.
Characteristic resonances for the protons on the phenyl ring, the proline ring, and the amide
NH group should be present, confirming the connectivity and integrity of the structure.[1] The
absence of significant impurity signals indicates the purity of the compound.[1]

Visualized Workflows and Pathways

The following diagrams, generated using DOT language, illustrate key processes related to 1-
(Anilinocarbonyl)proline.

Synthesis and Analysis Workflow

This diagram outlines the general workflow for the synthesis and subsequent analytical
verification of 1-(Anilinocarbonyl)proline.
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Synthesis and analysis workflow for 1-(Anilinocarbonyl)proline.

Biological Pathway: Proline Biosynthesis

Given that 1-(Anilinocarbonyl)proline is a proline derivative, understanding the biological
synthesis of its core structure is relevant for drug development and metabolic studies. Proline is
synthesized in the body from the amino acid L-glutamate.[5][6] This pathway is crucial in
various biological processes, including collagen production and cellular stress response.[7][8]
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The mammalian biosynthesis pathway of L-proline from L-glutamate.

Biological and Research Context

1-(Anilinocarbonyl)proline is noted for its application in identifying dual-action probes within
cellular models of Huntington's disease.[3][4] The parent molecule, proline, has multifaceted
roles in cell biology. It is a key component of collagen, acts as an energy source for some cells
and pathogens, and serves as an osmoprotectant to shield cells from various stresses.[7][9]
Proline and its derivatives are frequently used as asymmetric catalysts in organic chemistry.[10]
The study of proline derivatives like 1-(Anilinocarbonyl)proline is an active area of research,
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with potential applications as ligands in metal-catalyzed reactions and as key intermediates in
the synthesis of other bioactive compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-(Anilinocarbonyl)proline | 827612-77-1 | Benchchem [benchchem.com]

. Hit2Lead | 1-(anilinocarbonyl)proline | SC-7671701 [hit2lead.com]

. 1-(Anilinocarbonyl)proline - Immunomart [immunomart.com]

. 1-(Anilinocarbonyl)proline - CAS:73096-22-7 - KKL Med Inc. [m.kkimed.com]
. youtube.com [youtube.com]

. proline biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

. Frontiers | The Multifaceted Roles of Proline in Cell Behavior [frontiersin.org]

. L-Proline | C5HINOZ2 | CID 145742 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. Role of Proline in Pathogen and Host Interactions - PMC [pmc.ncbi.nlm.nih.gov]
¢ 10. Proline - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [molecular weight of 1-(Anilinocarbonyl)proline.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348589#molecular-weight-of-1-anilinocarbonyl-
proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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